2,6-difluoro-N-(2-isopropylphenyl)benzamide

• Molecular Formula: C16H15F2NO
• Molecular Weight: 275.29 g/mol
• IUPAC Name: 2,6-difluoro-N-(2-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C16H15F2NO/c1-10(2)11-6-3-4-9-14(11)19-16(20)15-12(17)7-5-8-13(15)18/h3-10H,1-2H3,(H,19,20)
• InChI Key: JXLQIPQLTANANE-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=CC=C1NC(=O)C2=C(C=CC=C2F)F

Description

2,6-difluoro-N-(2-isopropylphenyl)benzamide, also known as DIF-BIA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamides and has been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of 2,6-difluoro-N-(2-isopropylphenyl)benzamide is not fully understood. However, studies have suggested that it acts by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that play a crucial role in regulating gene expression. Inhibition of HDACs by 2,6-difluoro-N-(2-isopropylphenyl)benzamide leads to the activation of tumor suppressor genes and the inhibition of oncogenes, resulting in the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
2,6-difluoro-N-(2-isopropylphenyl)benzamide has been found to exhibit various biochemical and physiological effects. Studies have shown that it can induce cell cycle arrest, inhibit angiogenesis, and suppress metastasis. Additionally, 2,6-difluoro-N-(2-isopropylphenyl)benzamide has been found to modulate the immune response by enhancing the activity of natural killer cells and T-cells.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 2,6-difluoro-N-(2-isopropylphenyl)benzamide is its potent anti-cancer activity, making it a promising candidate for cancer treatment. Additionally, 2,6-difluoro-N-(2-isopropylphenyl)benzamide has been found to exhibit low toxicity, making it a safe compound for use in lab experiments. However, one of the limitations of 2,6-difluoro-N-(2-isopropylphenyl)benzamide is its poor solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for research on 2,6-difluoro-N-(2-isopropylphenyl)benzamide. One of the areas of research is the development of novel formulations that can enhance the solubility and bioavailability of 2,6-difluoro-N-(2-isopropylphenyl)benzamide. Additionally, further studies are needed to elucidate the mechanism of action of 2,6-difluoro-N-(2-isopropylphenyl)benzamide fully. Moreover, more research is needed to explore the potential therapeutic applications of 2,6-difluoro-N-(2-isopropylphenyl)benzamide in other areas, such as inflammation and neurodegenerative diseases.
Conclusion
In conclusion, 2,6-difluoro-N-(2-isopropylphenyl)benzamide is a promising compound that has gained significant attention in scientific research due to its potential therapeutic applications. Studies have shown that it exhibits potent anti-cancer activity and modulates the immune response. However, further research is needed to fully understand its mechanism of action and explore its potential therapeutic applications in other areas.

Synthesis Methods

The synthesis of 2,6-difluoro-N-(2-isopropylphenyl)benzamide involves the reaction of 2,6-difluorobenzoyl chloride with 2-isopropylaniline in the presence of a base. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

2,6-difluoro-N-(2-isopropylphenyl)benzamide has been extensively studied for its potential therapeutic applications in various fields of research. One of the significant areas of research is cancer treatment. Studies have shown that 2,6-difluoro-N-(2-isopropylphenyl)benzamide exhibits potent anti-cancer activity by inducing apoptosis in cancer cells and inhibiting tumor growth.